Cas no 2845-66-1 (tert-butyl N-(benzenesulfonyl)carbamate)

Tert-butyl N-(benzenesulfonyl)carbamate is a protected carbamate derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include stability under a range of reaction conditions, making it a reliable intermediate for the introduction of the benzenesulfonyl moiety. The tert-butyl group provides steric protection, enhancing selectivity in multi-step syntheses. This compound is particularly valuable in peptide chemistry and as a building block for sulfonamide-based therapeutics. Its crystalline solid form ensures ease of handling and storage. The benzenesulfonyl component also facilitates further functionalization, enabling diverse applications in medicinal chemistry and material science.

tert-butyl N-(benzenesulfonyl)carbamate structure

2845-66-1 structure

Product Name:tert-butyl N-(benzenesulfonyl)carbamate

CAS No:2845-66-1

MF:C₁₁H₁₅NO₄S

MW:257.30610203743

CID:1434765

PubChem ID:12121577

Update Time:2025-10-15

tert-butyl N-(benzenesulfonyl)carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (phenylsulfonyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(benzenesulfonyl)carbamate
- tert-butyl phenylsulfonylcarbamate
- SCHEMBL5394506
- 2845-66-1
- DTXSID80477993
- Z1508686583
- EN300-12463991
- tert-Butyl (benzenesulfonyl)carbamate
- G47043
- Inchi： 1S/C11H15NO4S/c1-11(2,3)16-10(13)12-17(14,15)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,12,13)
- InChI Key： ACAGCLKCWRMBAK-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

Exact Mass: 257.07225
Monoisotopic Mass: 257.07217913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 80.8Å²

Experimental Properties

PSA: 72.47

tert-butyl N-(benzenesulfonyl)carbamate Pricemore >>

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Enamine	EN300-12463991-0.05g	tert-butyl N-(benzenesulfonyl)carbamate	2845-66-1	95.0%	0.05g	$94.0	2025-03-21
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Enamine	EN300-12463991-50mg	tert-butyl N-(benzenesulfonyl)carbamate	2845-66-1	95.0%	50mg	$94.0	2023-10-02
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